Cas no 1532641-01-2 (N-(3-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-4-amine)

• Product Name: N-(3-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-4-amine
• CAS No: 1532641-01-2
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 5049699
• PubChem ID: 75356147
• Update Time: 2025-06-10

N-(3-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-4-amine
• N-(3-Fluoro-5-methylphenyl)oxan-4-amine

• Inchi： 1S/C12H16FNO/c1-9-6-10(13)8-12(7-9)14-11-2-4-15-5-3-11/h6-8,11,14H,2-5H2,1H3
• InChI Key： GVINHBNZFPJLCO-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)NC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3

Additional information on N-(3-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-4-amine

Comprehensive Overview of N-(3-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-4-amine (CAS No. 1532641-01-2)

N-(3-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-4-amine (CAS No. 1532641-01-2) is a fluorinated aromatic amine derivative with a tetrahydro-2H-pyran moiety, which has garnered significant interest in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the fluoro and methyl substituents on the phenyl ring, contribute to its potential applications in drug discovery and material science.

The growing demand for fluorinated compounds in medicinal chemistry has placed N-(3-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-4-amine in the spotlight. Researchers are particularly interested in its role as a building block for central nervous system (CNS) targeting drugs, given the lipophilicity and metabolic stability imparted by the tetrahydro-2H-pyran group. Recent studies have explored its utility in designing selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators, aligning with the current focus on mental health therapeutics.

From a synthetic chemistry perspective, the CAS No. 1532641-01-2 compound exemplifies the trend toward scaffold diversification in fragment-based drug design. Its amine functionality allows for straightforward derivatization, making it a versatile candidate for combinatorial chemistry libraries. Industry professionals frequently search for "synthetic routes to fluorinated pyran derivatives" or "applications of 3-fluoro-5-methylphenyl amines," reflecting the compound's relevance in modern organic synthesis.

Environmental and regulatory considerations surrounding fluorinated organic compounds have also driven interest in this molecule. While not classified as hazardous, its structural analogs are being evaluated for green chemistry compatibility, particularly in catalytic hydrogenation processes. This aligns with the pharmaceutical industry's push toward sustainable synthesis methods, a topic frequently queried in academic and industrial search engines.

Analytical characterization of N-(3-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-4-amine typically involves advanced techniques such as LC-MS and NMR spectroscopy, with particular attention to the 19F NMR signature of the fluorine atom. The compound's logP and pKa values are critical parameters for researchers investigating blood-brain barrier permeability, a hot topic in neuropharmacology circles.

In material science applications, the tetrahydro-2H-pyran core of this compound has shown promise in liquid crystal formulations and polymeric photoinitiators. The electron-withdrawing fluoro group enhances thermal stability, making derivatives of this compound candidates for high-performance materials. Patent literature reveals growing interest in such applications, with search trends showing increased queries for "fluorinated heterocyclic materials" and "amine-functionalized polymers."

The commercial availability of CAS No. 1532641-01-2 through specialty chemical suppliers has facilitated its adoption in various research programs. Current market analyses indicate rising demand for pharmaceutical intermediates with chiral centers, and this compound's potential for asymmetric synthesis positions it well in this niche. Laboratory searches often include terms like "scale-up synthesis of pyranyl amines" and "purification methods for fluorinated aromatics," reflecting practical concerns in working with this material.

Future research directions for N-(3-Fluoro-5-methylphenyl)tetrahydro-2H-pyran-4-amine may explore its biocatalytic transformation potential or incorporation into metal-organic frameworks (MOFs). The compound's balanced lipophilicity-hydrophilicity profile makes it particularly interesting for drug delivery system development, another area generating substantial search traffic among formulation scientists.